5-oxo-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1,4-thiazepane-3-carboxamide

• IUPAC Name: 5-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C13H17N3O2S2/c17-11-5-6-19-7-9(14-11)12(18)16-13-15-8-3-1-2-4-10(8)20-13/h9H,1-7H2,(H,14,17)(H,15,16,18)
• InChI Key: CUDAVCVCEQXQFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C3CSCCC(=O)N3
• Molecular Formula: C13H17N3O2S2
• Molecular Weight: 311.4 g/mol
• CAS No.: 1396583-93-9

Description

5-oxo-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1,4-thiazepane-3-carboxamide is a useful research compound. Its molecular formula is C13H17N3O2S2 and its molecular weight is 311.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Agents

Novel analogs related to the compound have been designed and synthesized, showing promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds were also assessed for cytotoxic activity against mammalian cell lines, indicating non-cytotoxic concentrations could exhibit antibacterial activity. This suggests potential applications of the compound in developing new antibacterial agents (Palkar et al., 2017).

Angiotensin II Receptor Antagonistic Activities

Compounds bearing acidic heterocycles, similar in structure to the one of interest, have been prepared and evaluated for their in vitro and in vivo angiotensin II receptor antagonistic activities. These compounds showed high affinity for the AT1 receptor and inhibited the AII-induced pressor response, indicating potential applications in treating hypertension and related cardiovascular disorders (Kohara et al., 1996).

Microwave-Assisted Synthesis for Antimicrobial Activity

Using microwave irradiation, a variety of compounds were synthesized and showed significant antibacterial and antifungal activities against various strains. This methodology suggests a potential application in the rapid synthesis of compounds with antimicrobial properties, including those structurally similar to the compound of interest (Raval et al., 2012).